Cas no 80141-94-2 (4-Fluoro-2-(trifluoromethyl)phenylacetonitrile)

• Product Name: 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile
• CAS No: 80141-94-2
• MF: C₉H₅F₄N
• MW: 203.13631606102
• MDL: MFCD00061182
• CID: 60188
• PubChem ID: 2737602
• Update Time: 2025-08-04

4-Fluoro-2-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
• 2-Trifluoromethyl-4-fluorobenzyl cyanide
• 2-[4-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
• 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile
• 5-Fluoro-2-(trifluoromethyl)phenylacetonitrile
• CK2061
• SCHEMBL958307
• AS-45859
• DTXSID00372173
• AKOS015955975
• MFCD00061182
• 4-fluoro-2-(trifluoromethyl)phenyl-acetonitrile
• 4-Fluoro-2-(trifluoromethyl)phenylacetonitrile, 97%
• 80141-94-2
• EN300-1933260
• YTIAVOXEDRIPNR-UHFFFAOYSA-N
• 2-(Trifluoromethyl)-4-Fluorobenzyl Cyanide
• A839852
• CS-0269260
• FT-0618452
• 4-Fluoro-2-(trifluoromethyl)benzeneacetonitrile (ACI)
• (4-Fluoro-2-trifluoromethylphenyl)acetonitrile
• 4-Fluoro-2-(trifluoromethyl)benzyl cyanide, 2-(Cyanomethyl)-5-fluorobenzotrifluoride
• DB-056413

• MDL： MFCD00061182
• Inchi： 1S/C9H5F4N/c10-7-2-1-6(3-4-14)8(5-7)9(11,12)13/h1-2,5H,3H2
• InChI Key： YTIAVOXEDRIPNR-UHFFFAOYSA-N
• SMILES： N#CCC1C(C(F)(F)F)=CC(F)=CC=1

Computed Properties

• Exact Mass: 203.03600
• Monoisotopic Mass: 203.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.364 g/mL at 25 °C(lit.)
• Boiling Point: 222-223 °C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.451(lit.)
• PSA: 23.79000
• LogP: 2.91058
• Solubility: Not determined

4-Fluoro-2-(trifluoromethyl)phenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：TOXIC
• Safety Term：S26-S36/37/39-S45
• Risk Phrases：R20/21/22